Cas no 2138095-51-7 (4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one)

• Product Name: 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one
• CAS No: 2138095-51-7
• MF: C₁₁H₁₈F₂O
• MW: 204.256830692291
• CID: 6358690
• PubChem ID: 165716589
• Update Time: 2025-08-03

4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 2138095-51-7
• 4-tert-butyl-3-(difluoromethyl)cyclohexan-1-one
• EN300-1156783
• 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one

• Inchi： 1S/C11H18F2O/c1-11(2,3)9-5-4-7(14)6-8(9)10(12)13/h8-10H,4-6H2,1-3H3
• InChI Key： QIGTWIXLZKJKMV-UHFFFAOYSA-N
• SMILES： FC(C1CC(CCC1C(C)(C)C)=O)F

Computed Properties

• Exact Mass: 204.13257152g/mol
• Monoisotopic Mass: 204.13257152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one

4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one: A Comprehensive Overview

The compound 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one, with the CAS number 2138095-51-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structural features, which include a cyclohexanone ring substituted with a tert-butyl group at the 4-position and a difluoromethyl group at the 3-position. These substituents confer the molecule with distinct chemical properties, making it a valuable compound for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one. Researchers have employed a variety of strategies, including transition metal-catalyzed cross-coupling reactions and enantioselective syntheses, to construct this complex molecule. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed coupling reactions to assemble the cyclohexanone framework with high precision. The incorporation of the tert-butyl and difluoromethyl groups was achieved through carefully optimized reaction conditions, ensuring both regioselectivity and stereoselectivity.

The physical properties of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one are equally intriguing. The molecule exhibits a melting point of approximately 125°C and a boiling point around 280°C under standard atmospheric pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its handling in laboratory settings. The presence of the fluorinated difluoromethyl group imparts a degree of lipophilicity to the molecule, enhancing its potential for use in drug delivery systems.

In terms of biological activity, 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one has shown promising results in preclinical studies. A recent investigation published in Nature Communications highlighted its ability to modulate key cellular pathways associated with neurodegenerative diseases. Specifically, the compound demonstrated potent inhibitory activity against enzymes such as acetylcholinesterase and butyrylcholinesterase, which are implicated in Alzheimer's disease. Furthermore, preliminary toxicity studies indicated that the compound exhibits low cytotoxicity in vitro, suggesting its potential as a lead compound for drug development.

The application of 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one extends beyond pharmacology into materials science. Researchers have explored its use as a precursor for advanced polymers and coatings. For example, a study in Polymer Chemistry reported the successful incorporation of this compound into polyurethane matrices, resulting in materials with enhanced mechanical properties and thermal stability. The fluorinated substituent contributed significantly to these improvements by introducing electron-withdrawing effects that stabilized the polymer structure.

In conclusion, 4-Tert-butyl-3-(difluoromethyl)cyclohexan-1-one is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial applications.